Cas no 30587-19-0 (Benzoic acid, dimethyl-)

• Product Name: Benzoic acid, dimethyl-
• CAS No: 30587-19-0
• MF: C₂₇H₃₀O₆
• MW: 450.523508548737
• CID: 307415
• PubChem ID: 35398
• Update Time: 2025-04-19

Benzoic acid, dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, dimethyl-
• 2,3-dimethylbenzoic acid;2,4-dimethylbenzoic acid;3,5-dimethylbenzoic acid
• 30587-19-0

• Inchi： 1S/3C9H10O2/c1-6-3-7(2)5-8(4-6)9(10)11;1-6-3-4-8(9(10)11)7(2)5-6;1-6-4-3-5-8(7(6)2)9(10)11/h3*3-5H,1-2H3,(H,10,11)
• InChI Key： FYZOKKSPGVZPIN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C)=C1C)=O.OC(C1C=CC(C)=CC=1C)=O.OC(C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 450.204239
• Monoisotopic Mass: 450.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Experimental Properties

• Boiling Point: 277.9°Cat760mmHg
• Flash Point: 128.2°C